![molecular formula C19H44N5O7+5 B1262445 gentamycin C1a(5+)](/img/structure/B1262445.png)
gentamycin C1a(5+)
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Overview
Description
Gentamycin C1a(5+) is pentacation of gentamycin C1a. It is a conjugate acid of a gentamycin C1a.
Scientific Research Applications
Overproduction for Antibiotic Synthesis
Gentamicin C1a, a precursor of the semi-synthetic antibiotic etimicin, has been a focus in research due to its high antibacterial activity. Efforts to overproduce gentamicin C1a involve genetic modifications, such as inactivating the gacD gene in Micromonospora purpurea. This inactivation leads to the blockage of certain metabolic pathways, resulting in a significant increase in gentamicin C1a production, which is beneficial for industrial production and purification processes (Li et al., 2013).
Structural Studies and Ribosome Interactions
Understanding how gentamicin C1a binds to the ribosome is crucial for its antibiotic action. Studies have shown that gentamicin C1a binds in the major groove of RNA, with its rings directing specific RNA-drug interactions. This information is vital for developing new aminoglycosides with improved efficacy and reduced side effects (Yoshizawa, Fourmy, & Puglisi, 1998).
Metabolic Engineering for Exclusive Production
Research has also focused on engineering strains of Micromonospora purpurea to exclusively produce gentamicin C1a. By inactivating specific genes like genL, researchers have created strains that only produce gentamicin C1a, eliminating other components that complicate purification processes. This has significant implications for industrial applications and the synthesis of etimicin (Wei et al., 2019).
Biosynthetic Pathway Analysis
Understanding the biosynthesis of gentamicin C1a is another area of focus. Research has elucidated the role of various methyltransferases in the biosynthesis process, which is key to producing individual components for semi-synthesis of next-generation antibiotics (Li et al., 2018).
Environmental Impact and Biodegradation
The environmental impact of gentamicin, including C1a, has prompted studies on biodegradation. Research on bacterial consortia capable of degrading gentamicin C1a in the environment is crucial for bioremediation efforts to address antibiotic pollution (Liu et al., 2017).
properties
Molecular Formula |
C19H44N5O7+5 |
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Molecular Weight |
454.6 g/mol |
IUPAC Name |
[(2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-bis(azaniumyl)-3-[(2R,3R,6S)-3-azaniumyl-6-(azaniumylmethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-3,5-dihydroxy-5-methyloxan-4-yl]-methylazanium |
InChI |
InChI=1S/C19H39N5O7/c1-19(27)7-28-18(13(26)16(19)24-2)31-15-11(23)5-10(22)14(12(15)25)30-17-9(21)4-3-8(6-20)29-17/h8-18,24-27H,3-7,20-23H2,1-2H3/p+5/t8-,9+,10-,11+,12-,13+,14+,15-,16+,17+,18+,19-/m0/s1 |
InChI Key |
VEGXETMJINRLTH-BOZYPMBZSA-S |
Isomeric SMILES |
C[C@@]1(CO[C@@H]([C@@H]([C@H]1[NH2+]C)O)O[C@H]2[C@@H](C[C@@H]([C@H]([C@@H]2O)O[C@@H]3[C@@H](CC[C@H](O3)C[NH3+])[NH3+])[NH3+])[NH3+])O |
Canonical SMILES |
CC1(COC(C(C1[NH2+]C)O)OC2C(CC(C(C2O)OC3C(CCC(O3)C[NH3+])[NH3+])[NH3+])[NH3+])O |
Origin of Product |
United States |
Retrosynthesis Analysis
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